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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of rubidium
iodide (Rbl) in various optoelectronic devices. Detailed experimental protocols and
performance data are presented to facilitate research and development in this field.

Rubidium lodide in Perovskite Solar Cells

The incorporation of rubidium iodide as an additive in perovskite solar cells (PSCs) has
emerged as a promising strategy to enhance their power conversion efficiency (PCE) and long-
term stability. Rbl plays a crucial role in improving the crystallinity of the perovskite film,
passivating defects, and optimizing the energy level alignment within the device architecture.

Quantitative Performance Data

The following table summarizes the performance of perovskite solar cells with and without the
addition of rubidium iodide.
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Perovskit
e o Jsc

. Additive PCE (%) Voc (V) FF Ref.
Composit (mA/cm?)

ion

FA0.83Cs0
.17Sn0.5P None 18.32 0.762 - - [1]
b0.513

FA0.83Cs0
17Sn0.5P  Rbl >20 0.823 - - [1]
b0.513

MAPbDI3 None 14.81 - - - 2]

Rbl-
MAPDI3- Rbl 17.50 - - - [2]
Rbl

FAPDI3 None 14.9 1.09 - - [3]

FA0.95Rb0O

RbI 16.2 - - - 3]
.05PbI3

FA0.85MA
0.15Pbl2.5  None 17.1 - - - 3]
5Br0.45

FAO0.80MA
0.15Rb0.0
5Pbl2.55Br
0.45

RDI 19.6 - - - 3]

FA: Formamidinium, MA: Methylammonium, Cs: Cesium, Rb: Rubidium PCE: Power
Conversion Efficiency, Voc: Open-Circuit Voltage, Jsc: Short-Circuit Current Density, FF: Fill
Factor

Experimental Protocols

Protocol 1: Fabrication of Rbl-Modified Sn-Pb Perovskite Solar Cells[1]
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This protocol details the solution-based fabrication of high-efficiency Sn-Pb based perovskite
solar cells incorporating Rbl as an additive.

e Precursor Solution Preparation:

o Prepare the main perovskite precursor solution by mixing FAI, Csl, Pbl2, Snl2, SnF2, and
Pb(SCN)2 in a DMF/DMSO (4:1 v/v) solvent mixture.

o Prepare a separate Rbl additive solution by dissolving Rbl in DMF/DMSO (4:1 viv).

o Filter the dissolved Rbl solution using a PTFE filter.

o Mix the filtered Rbl solution with the main perovskite precursor at the desired volume ratio.
» Device Fabrication:

o Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone,
and isopropanol.

o Deposit a compact TiO2 (c-TiO2) layer by spin-coating a titanium diisopropoxide
bis(acetylacetonate) solution and anneal at 500°C.

o Deposit a mesoporous TiO2 (mp-TiO2) layer by spin-coating a TiO2 paste and anneal at
500°C.

o Spin-coat the Rbl-containing perovskite precursor solution onto the mp-TiO2 layer in a
nitrogen-filled glovebox.

o During the spin-coating process, drop-cast an anti-solvent (e.g., chlorobenzene) to induce
rapid crystallization.

o Anneal the perovskite film at 100°C.
o Deposit a hole-transporting layer (e.g., Spiro-OMeTAD) by spin-coating.
o Thermally evaporate a gold (Au) back contact.

Protocol 2: Vacuum-Assisted Incorporation of Rbl in MAPDI3 Solar Cells[2]
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This protocol describes a vacuum deposition method for incorporating Rbl at the interfaces of a
MAPDI3 perovskite film.

e Substrate and ETL Preparation:

o Prepare and clean FTO-coated glass substrates.

o Deposit an electron transport layer (ETL), for example, a compact TiO2 layer.
» Rbl and Perovskite Deposition:

o Deposit a thin layer (e.g., 10 nm) of Rbl onto the ETL via thermal evaporation in a vacuum
chamber.

o Prepare a MAPDI3 precursor solution by dissolving Pbl2 and MAI in a DMF:DMSO (4:1
v/v) solvent mixture.

o Spin-coat the MAPDI3 solution on top of the Rbl layer.
o Anneal the film at 140°C for 10 minutes.

o Deposit a second thin layer of Rbl on top of the MAPDI3 film using the same vacuum
deposition conditions.

o Anneal the complete stack at 140°C for 30 minutes.
e HTL and Electrode Deposition:
o Deposit a hole transport layer (HTL), such as Spiro-OMeTAD.

o Thermally evaporate a gold or silver back contact.

Experimental Workflow
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Figure 1. Experimental workflow for the fabrication and characterization of Rbl-modified
perovskite solar cells.

Rubidium lodide in Photodetectors

The incorporation of small amounts of rubidium iodide into perovskite photodetectors has
been shown to enhance their performance by increasing grain size, improving crystallinity, and
passivating defects. This leads to a reduction in dark current and an increase in detectivity.

Quantitative Performance Data

The following table presents the performance metrics of perovskite photodetectors with varying
concentrations of rubidium iodide.

Rb+ Doping Responsivity Detectivity

EQE (%) Ref.
(%) (AIW) (Jones)
0 : : . [4]
2.5 0.28 ~50 4.6 x 1011 [4]

EQE: External Quantum Efficiency

Experimental Protocol
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Protocol 3: Fabrication of Rb-Doped Perovskite Photodetectors[4]

This protocol outlines the fabrication of perovskite photodetectors with varying concentrations
of Rbl doping.

e Precursor Solution Preparation:

o Prepare a stock solution of Rbl in dimethyl sulfoxide (DMSQO) with a molar concentration of
1.5 M.

o Prepare the main perovskite precursor solution (e.g., FA0.75MA0.25Pbl3) in a suitable
solvent.

o Add the Rbl stock solution to the main precursor solution to achieve the desired doping
concentrations (e.g., 0%, 2.5%, 5%, 7.5%).

o Device Fabrication:

o Clean ITO-coated glass substrates using acetone, isopropyl alcohol, and distilled water,
followed by drying with nitrogen and UV-ozone treatment.

o Spin-coat the Rb-doped perovskite precursor solution onto the ITO substrate.
o Anneal the perovskite film at an appropriate temperature to induce crystallization.
o Deposit an electron-blocking/hole-transporting layer.

o Deposit a top metal electrode (e.g., Au) by thermal evaporation.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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